molecular formula C19H19NO2 B288029 2-(Ethylamino)-7-[3-(4-methylphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one

2-(Ethylamino)-7-[3-(4-methylphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one

Cat. No. B288029
M. Wt: 293.4 g/mol
InChI Key: WPWCQYFUZUVYQQ-OUKQBFOZSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(Ethylamino)-7-[3-(4-methylphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is commonly referred to as EMCA and is a cyclic enaminone derivative. EMCA has been synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of EMCA is still being studied, but it is believed to involve the formation of a complex with metal ions, leading to changes in the fluorescence properties of the compound. EMCA has also been shown to inhibit the activity of certain enzymes, including cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
EMCA has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit the production of inflammatory mediators. EMCA has also been shown to have antioxidant properties, protecting cells from oxidative stress.

Advantages and Limitations for Lab Experiments

EMCA has several advantages for lab experiments, including its fluorescent properties, which make it a useful tool for the detection of metal ions. Additionally, EMCA is relatively easy to synthesize, making it readily available for research purposes. However, EMCA has some limitations, including its limited solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for the study of EMCA. One area of research is the development of new synthesis methods to improve the yield and purity of EMCA. Additionally, further research is needed to fully understand the mechanism of action of EMCA and its potential use in the treatment of various diseases. Finally, the development of new derivatives of EMCA may lead to the discovery of compounds with even greater potential for scientific research applications.

Synthesis Methods

EMCA can be synthesized using different methods, including the Claisen-Schmidt condensation reaction, the Knoevenagel reaction, and the Michael addition reaction. The Claisen-Schmidt condensation reaction involves the use of an aldehyde and a ketone in the presence of a base catalyst to form a β-hydroxyketone, which is then dehydrated to form EMCA. The Knoevenagel reaction involves the reaction of a carbonyl compound with a methylene compound in the presence of a base catalyst to form EMCA. The Michael addition reaction involves the reaction of an enamine with a Michael acceptor to form EMCA.

Scientific Research Applications

EMCA has been extensively studied for its potential use in various scientific research applications. One of the most significant areas of research has been its use as a fluorescent probe for the detection of metal ions. EMCA has also been studied for its anti-cancer properties, with promising results in vitro. Additionally, EMCA has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases.

properties

Product Name

2-(Ethylamino)-7-[3-(4-methylphenyl)acryloyl]-2,4,6-cycloheptatrien-1-one

Molecular Formula

C19H19NO2

Molecular Weight

293.4 g/mol

IUPAC Name

2-(ethylamino)-7-[(E)-3-(4-methylphenyl)prop-2-enoyl]cyclohepta-2,4,6-trien-1-one

InChI

InChI=1S/C19H19NO2/c1-3-20-17-7-5-4-6-16(19(17)22)18(21)13-12-15-10-8-14(2)9-11-15/h4-13H,3H2,1-2H3,(H,20,22)/b13-12+

InChI Key

WPWCQYFUZUVYQQ-OUKQBFOZSA-N

Isomeric SMILES

CCNC1=CC=CC=C(C1=O)C(=O)/C=C/C2=CC=C(C=C2)C

SMILES

CCNC1=CC=CC=C(C1=O)C(=O)C=CC2=CC=C(C=C2)C

Canonical SMILES

CCNC1=CC=CC=C(C1=O)C(=O)C=CC2=CC=C(C=C2)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.